6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine

• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol
• IUPAC Name: 6-(trifluoromethyl)-2,3-dihydro-1,4-benzodioxine
• InChI: InChI=1S/C9H7F3O2/c10-9(11,12)6-1-2-7-8(5-6)14-4-3-13-7/h1-2,5H,3-4H2
• InChI Key: PAXYXHLABUTTHT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(F)(F)F

Description

6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine is a chemical compound characterized by the presence of a trifluoromethyl group attached to a dihydrobenzo[b][1,4]dioxine structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of carbon-centered radical intermediates . This process can be achieved using various reagents and catalysts under controlled conditions to ensure the selective introduction of the trifluoromethyl group.

Industrial Production Methods

Industrial production of 6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and the use of solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield trifluoromethylated oxides, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound’s unique properties make it useful in the study of biological systems and the development of bioactive molecules.

Industry: The compound is used in the production of advanced materials, including polymers and coatings, due to its chemical stability and unique functional properties.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s binding affinity to target proteins and enzymes, thereby modulating their activity. This interaction can lead to various biological effects, including inhibition or activation of specific pathways .

Comparison with Similar Compounds

Similar Compounds

Polychlorinated dibenzo-p-dioxins (PCDDs): These compounds share a similar dioxin structure but differ in the presence of chlorine atoms instead of trifluoromethyl groups.

Polychlorinated dibenzofurans (PCDFs): Similar to PCDDs, these compounds have a dibenzofuran structure with chlorine atoms.

Polychlorinated biphenyls (PCBs): These compounds consist of biphenyl structures with chlorine substitutions and exhibit dioxin-like properties.

Uniqueness

6-(Trifluoromethyl)-2,3-dihydrobenzo[b][1,4]dioxine is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical and physical properties. This group enhances the compound’s stability, lipophilicity, and binding affinity, making it valuable in various applications compared to its chlorinated counterparts .